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Compound of Interest

Compound Name: SKLB-197

Cat. No.: B10829479 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SKLB-197 is a potent and highly selective inhibitor of the Ataxia Telangiectasia Mutated and

Rad3-Related (ATR) kinase, with an IC50 value of 0.013 μM.[1][2][3] It has demonstrated

significant antitumor activity in preclinical models, particularly in tumors with deficiencies in the

ATM kinase.[1][3][4] Proper preparation of stock solutions is critical for ensuring accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions of SKLB-197 due to its high solubility.[1][5] These notes provide a

detailed protocol for the preparation, storage, and handling of SKLB-197 stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for SKLB-197.
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Parameter Value Reference

Molecular Weight 424.51 g/mol [4]

Chemical Formula C25H24N6O [4]

Solubility in DMSO
85 - 100 mg/mL (200.2 - 235.6

mM)
[1][5]

Appearance Solid powder [4]

Storage of Stock Solution
-20°C for 1 month or -80°C for

6 months
[5][6]

Experimental Protocol: Preparation of SKLB-197
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of SKLB-197 in DMSO.

3.1. Materials

SKLB-197 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)[1]

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Water bath or sonicator

3.2. Calculations

To prepare a stock solution of a specific concentration, use the following formula:
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Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Mass (mg) = 10 mM x 424.51 g/mol x 0.001 L

Mass (mg) = 4.2451 mg

Therefore, 4.2451 mg of SKLB-197 is needed to prepare 1 mL of a 10 mM stock solution.

3.3. Procedure

Weighing SKLB-197: Carefully weigh out the calculated amount of SKLB-197 powder using

an analytical balance. For the example above, weigh 4.2451 mg.

Adding DMSO: Add the desired volume of fresh, anhydrous DMSO to the vial containing the

SKLB-197 powder. For the example, add 1 mL of DMSO.

Dissolving the Compound:

Cap the vial securely.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the powder has dissolved. If necessary, gentle

warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid

dissolution.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in light-

protected microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5][6]

3.4. Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses when handling SKLB-197 and DMSO.

Handle SKLB-197 powder in a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for SKLB-197 and DMSO for complete safety

information.

Visualization
Experimental Workflow for SKLB-197 Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.invivochem.cn/sklb197.html
https://www.medchemexpress.com/sklb-197.html
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing SKLB-197 Stock Solution

Calculate Required Mass of SKLB-197

Weigh SKLB-197 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Light-Protected Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

A flowchart illustrating the key steps for preparing the SKLB-197 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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